Cas no 39636-15-2 (1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-)
39636-15-2 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-
CAS No:39636-15-2
MF:C10H9N3O4
MW:235.196161985397
CID:1510089
Update Time:2024-08-23
1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-
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- Inchi: 1S/C10H9N3O4/c1-2-12-10(14)17-9(11-12)7-3-5-8(6-4-7)13(15)16/h3-6H,2H2,1H3
- InChI Key: FMFQRJNQSYPCKH-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C([N+]([O-])=O)C=C2)=NN(CC)C1=O
Computed Properties
- Exact Mass: 235.05937
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 342.3±44.0 °C(Predicted)
- PSA: 85.04
- pka: -3.12±0.20(Predicted)
1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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